6alpha-Fluoro-pregn-4-ene-3,11,20-trione

• CAS RN: 433-86-3
• Molecular Formula: C21H27FO3
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (6S,8S,9S,10R,13S,14S,17S)-17-acetyl-6-fluoro-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• InChI: InChI=1S/C21H27FO3/c1-11(23)14-4-5-15-13-9-17(22)16-8-12(24)6-7-20(16,2)19(13)18(25)10-21(14,15)3/h8,13-15,17,19H,4-7,9-10H2,1-3H3/t13-,14+,15-,17-,19+,20-,21+/m0/s1
• InChI Key: YPUQOVRDUFZIKX-CQMXKPHISA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2C[C@@H](C4=CC(=O)CC[C@]34C)F)C
• SMILES: CC(=O)C1CCC2C1(CC(=O)C3C2CC(C4=CC(=O)CCC34C)F)C

Description

6alpha-Fluoropregn-4-ene-3,11,20-trione is a corticosteroid hormone.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Processes: The synthesis of 6alpha-Fluoro-pregn-4-ene-3,11,20-trione and related compounds has been a subject of interest. For instance, an improved synthesis method for similar compounds like 11,19-Oxidopregn-4-ene-3,20-dione and 6,19-Oxidopregn-4-ene-3,11,20-trione has been described, utilizing pregn-4-ene-3,11,20-trione as a starting material (Brachet-Cota & Burton, 1990).
• Chemical Transformations: Research includes exploring chemical transformations and characterizations, like the synthesis of derivatives of corticosterone and 11-dehydrocorticosterone, where derivatives of 6alpha,21- and 6beta,21-dihydroxypregn-4-ene-3,11,20-trione were synthesized and characterized (Kraan et al., 1993).

Crystal Structure and Compound Intermediates

• Crystal Structure Studies: The crystal structure of related compounds like 16β-Bromo-17α-hydroxypregn-4-ene-3,11,20-trione methanol solvate has been reported, which is essential in understanding the structural aspects of steroidal compounds (Zhang Hai-tao et al., 2006).
• Role in Steroidal Analogs: The compound has been used in the synthesis of steroidal analogs, like in the preparation of C-homosteroid from Pregn-4-ene-3,11,20-trione, showcasing its role as an intermediate in complex steroid synthesis (Zhang et al., 2011).

Biochemical Applications and Transformations

• Microbial Transformations: The microbial transformation of related compounds like prednisone to produce metabolites with potential biological activity has been explored, indicating the biochemical versatility of these steroid structures (Choudhary et al., 2005).
• Structure-Activity Analysis: Studies like the Fujita–Ban structure–activity analysis of steroids, including those with a pregn-4-ene-3,20-dione structure, have provided insights into how structural modifications affect biological activity (Justice, 1978).

Innovative Synthetic Methods

• Novel Synthesis Techniques: Research includes developing innovative synthesis methods for related compounds, such as the stereoselective synthesis of 11-oxoprogesterone from pregn-4-ene-3,11,20-trione, demonstrating advanced techniques in steroid chemistry (Nemoto et al., 1986).